Cas no 2309440-02-4 (rac-(3aR,6aS)-3a-(aminomethyl)-octahydrocyclopenta[c]pyrrol-5-ol)

• Product Name: rac-(3aR,6aS)-3a-(aminomethyl)-octahydrocyclopenta[c]pyrrol-5-ol
• CAS No: 2309440-02-4
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5963939
• PubChem ID: 165738831
• Update Time: 2025-05-28

rac-(3aR,6aS)-3a-(aminomethyl)-octahydrocyclopenta[c]pyrrol-5-ol Chemical and Physical Properties

Names and Identifiers

• EN300-7352762
• rac-(3aR,6aS)-3a-(aminomethyl)-octahydrocyclopenta[c]pyrrol-5-ol
• 2309440-02-4

• Inchi： 1S/C8H16N2O/c9-4-8-2-7(11)1-6(8)3-10-5-8/h6-7,10-11H,1-5,9H2/t6-,7?,8-/m1/s1
• InChI Key： YOSJITFNINJDJF-OECOWPMFSA-N
• SMILES： OC1C[C@@H]2CNC[C@]2(CN)C1

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.3Ų

Additional information on rac-(3aR,6aS)-3a-(aminomethyl)-octahydrocyclopenta[c]pyrrol-5-ol

Comprehensive Overview of rac-(3aR,6aS)-3a-(aminomethyl)-octahydrocyclopenta[c]pyrrol-5-ol (CAS No. 2309440-02-4)

The compound rac-(3aR,6aS)-3a-(aminomethyl)-octahydrocyclopenta[c]pyrrol-5-ol (CAS No. 2309440-02-4) is a stereochemically complex molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an aminomethyl group and a fused octahydrocyclopenta[c]pyrrol ring system, makes it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

One of the most searched questions in the field of organic chemistry revolves around the synthetic routes and stereoselective modifications of such compounds. The rac-(3aR,6aS) configuration of this molecule highlights the importance of chiral synthesis, a hot topic in modern medicinal chemistry. Recent advancements in asymmetric catalysis and enantioselective synthesis have made it feasible to produce such compounds with high purity, addressing the growing demand for highly selective bioactive molecules.

From a pharmacological perspective, the presence of both an aminomethyl group and a hydroxyl moiety in rac-(3aR,6aS)-3a-(aminomethyl)-octahydrocyclopenta[c]pyrrol-5-ol suggests its potential as a multifunctional pharmacophore. This aligns with the rising interest in polypharmacology, where single molecules are designed to interact with multiple biological targets. Such compounds are particularly relevant in the treatment of complex diseases like Alzheimer's and Parkinson's, where multi-target drug design is gaining traction.

The compound's octahydrocyclopenta[c]pyrrol core is structurally similar to several natural alkaloids, which are often explored for their bioactivity. This similarity has sparked interest in its potential as a lead compound for developing new central nervous system (CNS) agents. Given the increasing prevalence of mental health disorders, the search for novel CNS-active compounds has become a priority in both academic and industrial research.

Another area of interest is the compound's potential role in enzyme inhibition. The aminomethyl group could serve as a key binding motif for enzymes involved in neurotransmitter regulation, making it a candidate for studying enzyme-substrate interactions. This is particularly relevant given the current focus on personalized medicine and the development of targeted therapies for rare genetic disorders.

In terms of chemical stability and solubility, rac-(3aR,6aS)-3a-(aminomethyl)-octahydrocyclopenta[c]pyrrol-5-ol presents both challenges and opportunities. Researchers are actively investigating its physicochemical properties to optimize its drug-like characteristics. This is critical for advancing the compound through preclinical development, a stage where many potential drugs fail due to poor ADME (absorption, distribution, metabolism, and excretion) profiles.

The growing demand for sustainable chemistry has also influenced research on this compound. Scientists are exploring green synthetic methods to produce rac-(3aR,6aS)-3a-(aminomethyl)-octahydrocyclopenta[c]pyrrol-5-ol with minimal environmental impact. This aligns with the broader shift toward eco-friendly pharmaceutical manufacturing, a topic frequently searched in relation to green chemistry and corporate sustainability initiatives.

In conclusion, rac-(3aR,6aS)-3a-(aminomethyl)-octahydrocyclopenta[c]pyrrol-5-ol (CAS No. 2309440-02-4) represents a promising area of research at the intersection of medicinal chemistry, neuroscience, and drug development. Its unique structural features and potential therapeutic applications make it a compound of significant interest in the scientific community. As research progresses, it may pave the way for innovative treatments addressing some of today's most pressing health challenges.